Cas no 1233335-82-4 (O-Desphenyl Sofosbuvir)

• Product Name: O-Desphenyl Sofosbuvir
• CAS No: 1233335-82-4
• MF: C₁₆H₂₅FN₃O₉P
• MW: 453.356569051743
• CID: 2950352
• PubChem ID: 129083214
• Update Time: 2025-06-09

O-Desphenyl Sofosbuvir Chemical and Physical Properties

Names and Identifiers

• 索菲布韦杂质
• O-Desphenyl Sofosbuvir
• [(2R,3R,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy-N-[(2S)-1-oxo-1-propan-2-yloxypropan-2-yl]phosphonamidic acid
• SCHEMBL20115220
• SCHEMBL18800311
• O-Desphenyl Sofosbuvir; N-[(2'R)-2'-Deoxy-2'-fluoro-2'-methyl-5'-uridylyl]-L-alanine 1-(1-methylethyl) ester (ACI); L-Alanine, N-[(2'R)-2'-deoxy-2'-fluoro-2'-methyl-5'-uridylyl]-, 1-(1-methylethyl) ester (ACI)
• CS-0010938
• O-DesphenylSofosbuvir
• C16H25FN3O9P
• {[(2R,3R,4R,5R)-5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy}({[(2S)-1-oxo-1-(propan-2-yloxy)propan-2-yl]amino})phosphinic acid
• N-[(2'R)-2'-Deoxy-2'-fluoro-2'-methyl-5'-uridylyl]-1-(1-methylethyl) Ester L-Alanine
• (2S)-isopropyl 2-(((((2R,3R,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-fluoro-3-hydroxy-4-methyltetrahydrofuran-2-yl)methoxy)(hydroxy)phosphoryl)amino)propanoate
• 1233335-82-4

• Inchi： 1S/C16H25FN3O9P/c1-8(2)28-13(23)9(3)19-30(25,26)27-7-10-12(22)16(4,17)14(29-10)20-6-5-11(21)18-15(20)24/h5-6,8-10,12,14,22H,7H2,1-4H3,(H,18,21,24)(H2,19,25,26)/t9-,10+,12+,14+,16+/m0/s1
• InChI Key： IPNWIJCJSQLNQC-BDQOCJAMSA-N
• SMILES： P(N[C@H](C(=O)OC(C)C)C)(=O)(O)OC[C@@H]1[C@H]([C@](C)([C@H](N2C=CC(NC2=O)=O)O1)F)O

Computed Properties

• Exact Mass: 453.13124454g/mol
• Monoisotopic Mass: 453.13124454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 164

Experimental Properties

• Density: 1.5±0.1 g/cm3

O-Desphenyl Sofosbuvir Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on O-Desphenyl Sofosbuvir

Recent Advances in the Study of O-Desphenyl Sofosbuvir (CAS: 1233335-82-4): A Key Metabolite of Sofosbuvir

O-Desphenyl Sofosbuvir (CAS: 1233335-82-4) is a critical metabolite of Sofosbuvir, a well-known nucleotide analog inhibitor used in the treatment of chronic hepatitis C virus (HCV) infection. As a major pharmacologically active metabolite, O-Desphenyl Sofosbuvir has garnered significant attention in recent years due to its role in the antiviral activity and pharmacokinetic profile of Sofosbuvir. This research brief aims to provide an up-to-date overview of the latest studies on O-Desphenyl Sofosbuvir, focusing on its chemical properties, metabolic pathways, and therapeutic implications.

Recent studies have elucidated the chemical structure and stability of O-Desphenyl Sofosbuvir (CAS: 1233335-82-4), highlighting its significance in the drug's mechanism of action. The metabolite is formed through the cleavage of the phenyl group from Sofosbuvir, resulting in a compound with enhanced permeability and intracellular retention. Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have been employed to quantify O-Desphenyl Sofosbuvir in biological matrices, providing insights into its pharmacokinetic behavior and distribution in human tissues.

One of the key findings from recent research is the role of O-Desphenyl Sofosbuvir in the sustained antiviral activity of Sofosbuvir. Studies have demonstrated that the metabolite contributes to the prolonged inhibition of HCV RNA replication, even after the parent drug has been cleared from the bloodstream. This property is attributed to the metabolite's ability to form stable triphosphate derivatives within hepatocytes, which act as potent inhibitors of the HCV NS5B polymerase. Furthermore, investigations into the metabolic pathways of O-Desphenyl Sofosbuvir have revealed its interactions with various cytochrome P450 enzymes, shedding light on potential drug-drug interactions and optimizing therapeutic regimens.

In addition to its pharmacokinetic and pharmacodynamic properties, recent research has explored the synthetic routes and scalable production of O-Desphenyl Sofosbuvir. Novel synthetic methodologies, including enzymatic catalysis and green chemistry approaches, have been developed to improve the yield and purity of the metabolite. These advancements are crucial for ensuring the consistent quality of O-Desphenyl Sofosbuvir in both clinical and research settings, as well as for facilitating the development of generic formulations of Sofosbuvir.

The therapeutic implications of O-Desphenyl Sofosbuvir extend beyond HCV treatment. Emerging studies suggest its potential application in other viral infections, such as hepatitis B virus (HBV) and Zika virus, due to its broad-spectrum antiviral activity. Preclinical models have shown promising results, warranting further investigation into its efficacy and safety in these indications. Additionally, the metabolite's role in overcoming drug resistance mechanisms in HCV has been a focal point of recent research, offering new strategies for combating antiviral resistance.

In conclusion, O-Desphenyl Sofosbuvir (CAS: 1233335-82-4) remains a pivotal metabolite in the pharmacology of Sofosbuvir, with ongoing research uncovering new dimensions of its therapeutic potential. The latest studies underscore its importance in antiviral therapy, metabolic stability, and drug development. As the field advances, continued exploration of O-Desphenyl Sofosbuvir's properties and applications will be essential for optimizing HCV treatment and expanding its use to other viral infections. This research brief serves as a comprehensive update for professionals in the chemical, biological, and pharmaceutical sectors, highlighting the latest breakthroughs and future directions in the study of this critical metabolite.